N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide

• Molecular Formula: C17H15N5O2S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-(2-benzoylphenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C17H15N5O2S/c1-22-17(19-20-21-22)25-11-15(23)18-14-10-6-5-9-13(14)16(24)12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H,18,23)
• InChI Key: LABHRMNJWSSFRA-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCC(=O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3

Description

N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide, also known as BTA-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTA-2 is a thiol-containing compound that has been shown to exhibit antioxidant, anti-inflammatory, and antitumor properties.

Scientific Research Applications

N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been extensively studied for its potential applications in various fields of science. In the field of medicine, N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been shown to exhibit antitumor activity by inducing apoptosis in cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
In addition to its medical applications, N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has also been studied for its potential use in the field of material science. N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been shown to have the ability to form self-assembled monolayers on various substrates, making it a potential candidate for the development of biosensors and other electronic devices.

Mechanism of Action

The mechanism of action of N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the degradation of extracellular matrix proteins. It has also been shown to inhibit the activation of nuclear factor-kappa B, a transcription factor involved in the regulation of various inflammatory and immune responses.
Biochemical and physiological effects:
N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide can induce apoptosis in cancer cells by activating caspase-3 and caspase-9. N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has also been shown to inhibit the production of reactive oxygen species and the activation of various inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide in lab experiments is its low toxicity and high stability. N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been shown to have low toxicity in various cell lines and animal models, making it a safe candidate for further studies. However, one of the limitations of using N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the study of N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide. One area of research could focus on the development of N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide derivatives with improved solubility and bioavailability. Another area of research could focus on the development of N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide-based biosensors and other electronic devices. Additionally, further studies could investigate the potential use of N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide in the treatment of various inflammatory and oxidative stress-related diseases.

Synthesis Methods

The synthesis of N-(2-benzoylphenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide involves the condensation of 2-mercaptobenzoic acid with 2-chloro-N-(2-benzoylphenyl) acetamide in the presence of triethylamine and 1-methyl-1H-tetrazole-5-thiol. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at room temperature for several hours. The resulting product is then purified using column chromatography or recrystallization.